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Compound of Interest

Compound Name: Pivagabine

Cat. No.: B1207565 Get Quote

The proper disposal of Pivagabine, a psychoactive compound, is a critical aspect of laboratory

safety, environmental responsibility, and regulatory compliance. Due to its hazardous

characteristics, including acute oral toxicity and significant, long-lasting toxicity to aquatic life, it

is imperative that researchers, scientists, and drug development professionals adhere to

stringent disposal protocols. This guide provides essential, step-by-step information to ensure

the safe handling and disposal of Pivagabine waste.

Hazard Profile of Pivagabine
Understanding the hazards associated with Pivagabine is the first step in ensuring safe

handling and disposal. The following table summarizes its classification according to the

Globally Harmonized System (GHS).[1]
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Hazard Classification GHS Hazard Code Description

Acute Toxicity, Oral Category 4, H302 Harmful if swallowed.[1]

Acute Aquatic Toxicity Category 1, H400 Very toxic to aquatic life.[1]

Chronic Aquatic Toxicity Category 1, H410
Very toxic to aquatic life with

long lasting effects.[1]

Skin Corrosion/Irritation Category 2, H315 Causes skin irritation.[2]

Serious Eye Damage/Irritation Category 2A, H319 Causes serious eye irritation.

Specific Target Organ Toxicity Category 3, H335
May cause respiratory

irritation.

Standard Operating Procedure for Pivagabine
Disposal
This procedure outlines the necessary steps for the safe disposal of Pivagabine from a

laboratory setting. The primary and mandatory route of disposal is through a licensed and

approved waste disposal service, coordinated by your institution's Environmental Health and

Safety (EHS) department. Under no circumstances should Pivagabine be disposed of down

the drain or in regular, non-hazardous trash.

Step 1: Personal Protective Equipment (PPE)
Before handling Pivagabine in any form (pure substance, solutions, or contaminated

materials), ensure you are wearing appropriate PPE.

Hand Protection: Impervious gloves (e.g., nitrile).

Eye Protection: Safety goggles with side-shields.

Body Protection: A standard laboratory coat. Impervious clothing may be required for larger

quantities or spill cleanup.

Respiratory Protection: Use in a well-ventilated area. A suitable respirator may be necessary

if dust or aerosols can be generated.
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Step 2: Waste Segregation and Collection
Proper segregation is crucial to prevent accidental mixing with incompatible materials and to

ensure compliant disposal.

Designate a Waste Container: Use a dedicated, leak-proof container that is compatible with

Pivagabine. The container must have a secure, tight-fitting lid.

Collect All Forms of Waste: This includes:

Expired or unused pure Pivagabine.

Contaminated materials (e.g., pipette tips, weighing paper, gloves, absorbent pads).

Solutions containing Pivagabine.

Empty stock containers (unless thoroughly decontaminated).

Do Not Mix: Do not mix Pivagabine waste with other waste streams unless explicitly

permitted by your EHS department.

Step 3: Labeling of Waste Container
Accurate and clear labeling is a critical compliance and safety step.

Attach a Hazardous Waste Label: As soon as you begin adding waste to the container, affix

your institution's official hazardous waste label.

Complete the Label: Clearly write the following information:

The words "Hazardous Waste".

Full chemical name: "Pivagabine".

Associated hazards (e.g., "Toxic," "Environmental Hazard").

Accumulation start date.

The specific constituents and their estimated concentrations if in a solution.
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Step 4: Storage of Waste
Store the labeled hazardous waste container in a designated and secure location pending

pickup.

Location: Store in a well-ventilated, secondary containment bin within a satellite

accumulation area or your main chemical storage area.

Incompatibilities: Keep away from strong acids/alkalis and strong oxidizing/reducing agents.

Security: Ensure the storage area is secure to prevent unauthorized access.

Step 5: Arranging for Disposal
The final disposal must be handled by professionals.

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

to schedule a pickup for the hazardous waste.

Follow Institutional Protocols: Adhere to all specific procedures your institution has for waste

pickup requests.

Documentation: Retain any documentation or receipts provided by EHS or the waste

disposal contractor as a record of proper disposal.

Emergency Procedures: Accidental Spills
In the event of a Pivagabine spill, immediate and proper cleanup is necessary to mitigate

exposure and environmental release.

Ensure Safety: Evacuate non-essential personnel. Ensure the area is well-ventilated. Avoid

breathing any dust or vapors.

Contain the Spill: Prevent the spill from spreading or entering drains.

Cleanup:

For solid spills: Carefully sweep or scoop the material into the designated Pivagabine
waste container. Avoid generating dust.
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For liquid spills: Absorb the solution with an inert, liquid-binding material (e.g., diatomite,

universal binders). Place the contaminated absorbent material into the hazardous waste

container.

Decontaminate: Clean the spill area and any contaminated equipment by scrubbing with

alcohol. All cleaning materials must also be disposed of as hazardous waste.

Report: Report the spill to your laboratory supervisor and EHS department, following your

institution's reporting policy.

Pivagabine Disposal Workflow
The following diagram illustrates the logical workflow for the proper management and disposal

of Pivagabine waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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